Cas no 851096-40-7 (N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide)

• Product Name: N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide
• CAS No: 851096-40-7
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5946717
• PubChem ID: 4685001
• Update Time: 2025-10-29

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide
• Benzamide, N-[2-(1,2-dihydro-6,7-dimethyl-2-oxo-3-quinolinyl)ethyl]-2-nitro-
• 851096-40-7
• AKOS024586895
• N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-nitrobenzamide
• F0611-0045
• N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-nitrobenzamide
• AB00669238-01

• Inchi： 1S/C20H19N3O4/c1-12-9-15-11-14(19(24)22-17(15)10-13(12)2)7-8-21-20(25)16-5-3-4-6-18(16)23(26)27/h3-6,9-11H,7-8H2,1-2H3,(H,21,25)(H,22,24)
• InChI Key： SBNZZHRMIDTIFN-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C(C)=C2)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 365.13755610g/mol
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 641.8±55.0 °C(Predicted)
• pka: 11.63±0.70(Predicted)

Additional information on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide

Comprehensive Overview of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide (CAS No. 851096-40-7)

The compound N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide (CAS No. 851096-40-7) is a quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2-nitrobenzamide moiety linked to a 6,7-dimethyl-2-oxo-1,2-dihydroquinoline core, has attracted attention for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and biological activity, which are currently under investigation in various preclinical studies.

In recent years, the demand for novel heterocyclic compounds like N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide has surged due to their role in targeting enzyme inhibition and receptor modulation. This compound's nitrobenzamide group is known to participate in hydrogen bonding and π-stacking interactions, making it a candidate for designing small-molecule inhibitors. Its CAS No. 851096-40-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and biotechnology.

The 6,7-dimethyl-2-oxo-1,2-dihydroquinoline scaffold in this compound is a privileged structure in drug design, often associated with anti-inflammatory and antioxidant properties. Coupled with the 2-nitrobenzamide functionality, it may exhibit synergistic effects in modulating cellular signaling pathways. Current trends in AI-driven drug discovery highlight the importance of such multi-functional scaffolds, as they can be optimized for selective target engagement and improved pharmacokinetics.

From a synthetic chemistry perspective, N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide offers opportunities for structure-activity relationship (SAR) studies. Researchers are exploring modifications to its nitro group or quinoline ring to enhance bioavailability and therapeutic efficacy. The compound's CAS No. 851096-40-7 is often referenced in patents and publications related to kinase inhibitors and cancer therapeutics, aligning with the broader interest in precision medicine.

Environmental and green chemistry considerations are also relevant for this compound. Its nitrobenzamide component has been studied for biodegradability and eco-friendly synthesis routes, addressing the growing demand for sustainable chemical processes. As regulatory agencies emphasize green alternatives, N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide could benefit from catalytic methods and solvent-free reactions to reduce its environmental footprint.

In summary, N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-nitrobenzamide (CAS No. 851096-40-7) represents a promising chemical entity with diverse applications in pharmaceutical research, drug development, and materials science. Its structural versatility and biological relevance make it a subject of ongoing investigation, particularly in the context of personalized therapeutics and sustainable chemistry.